Cas no 847396-45-6 (1-benzyl-4-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-benzyl-4-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 847396-45-6
• MF: C₂₅H₂₂FN₃O
• MW: 399.460089206696
• CID: 6185207
• PubChem ID: 4754145
• Update Time: 2025-08-05

1-benzyl-4-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CCG-134109
• 1-benzyl-4-[1-(4-fluorobenzyl)-1H-benzimidazol-2-yl]pyrrolidin-2-one
• 1-benzyl-4-[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]pyrrolidin-2-one
• Z118509536
• AKOS001169335
• 847396-45-6
• 1-benzyl-4-{1-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• F0660-1880
• AB00671273-01
• 1-benzyl-4-(1-(4-fluorobenzyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• VU0488619-1
• AKOS016259010

• Inchi： 1S/C25H22FN3O/c26-21-12-10-19(11-13-21)16-29-23-9-5-4-8-22(23)27-25(29)20-14-24(30)28(17-20)15-18-6-2-1-3-7-18/h1-13,20H,14-17H2
• InChI Key： HGEIHTWJZIFYQN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C2C=CC=CC=2N=C1C1CC(N(CC2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 399.17469050g/mol
• Monoisotopic Mass: 399.17469050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.1Ų

Additional information on 1-benzyl-4-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Professional Introduction to 1-benzyl-4-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 847396-45-6)

1-benzyl-4-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 847396-45-6, represents a novel molecular entity with a complex structural framework that includes fused heterocyclic rings and functional groups designed to interact selectively with biological targets. The structural design of this molecule incorporates elements such as a benzyl group, a fluorophenylmethyl moiety, and a benzodiazol-2-yl substituent, which contribute to its unique chemical properties and potential biological activities.

The synthesis of 1-benzyl-4-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The incorporation of the fluorine atom in the phenyl ring is particularly critical, as fluorine atoms are known to modulate the metabolic stability and binding affinity of pharmaceutical compounds. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are typically employed to construct the intricate core structure of this compound.

In recent years, there has been a growing interest in exploring the pharmacological potential of molecules that combine benzodiazol and pyrrolidinone scaffolds. These structural motifs have been associated with various biological activities, including anxiolytic, sedative, and anticonvulsant effects. The presence of the benzodiazol ring system in particular suggests that this compound may exhibit interactions with GABAergic receptors, which are central to the modulation of neuronal excitability. Preliminary in vitro studies have indicated that derivatives of this class may possess promising properties for the treatment of neurological disorders.

The addition of the 4-fluorophenylmethyl group further enhances the molecular complexity and may contribute to improved pharmacokinetic profiles. Fluorinated aromatic rings are frequently incorporated into drug candidates due to their ability to enhance lipophilicity and metabolic stability. This modification can also influence the electronic properties of the molecule, potentially affecting its binding interactions with target proteins. The benzyl group at the 1-position serves as a protecting group for the nitrogen atom and can be later modified if needed for further derivatization.

Current research in medicinal chemistry is increasingly focused on developing small molecules that can modulate complex biological pathways with high selectivity. The structural features of 1-benzyl-4-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one make it an attractive candidate for further investigation in this context. The benzodiazol ring provides a scaffold for interaction with central nervous system receptors, while the fluorophenylmethyl group offers opportunities for optimizing pharmacokinetic properties. Such combinations are often key to developing drugs with improved efficacy and reduced side effects.

The potential therapeutic applications of this compound are broad and warrant further exploration. Studies have begun to investigate its interactions with enzymes and receptors involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The ability of this molecule to cross the blood-brain barrier is also being evaluated, as this is a critical factor for many central nervous system drugs. Additionally, its potential role in modulating inflammation and oxidative stress pathways is under investigation, which could open up avenues for treating conditions like rheumatoid arthritis and neuroinflammation.

The synthesis and characterization of analogs derived from 1-benzyl-4-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one are ongoing areas of research. By systematically modifying various functional groups within the molecule, chemists aim to identify derivatives that exhibit enhanced biological activity or improved pharmacokinetic profiles. Techniques such as high-throughput screening and structure-based drug design are being employed to accelerate this process. The goal is to identify lead compounds that can be advanced into clinical trials for treating various human diseases.

The development of new pharmaceuticals relies heavily on advancements in synthetic chemistry and molecular biology. The study of compounds like 847396-45-6 exemplifies how interdisciplinary approaches can lead to innovative therapeutic solutions. By combining expertise from organic chemistry, pharmacology, and bioinformatics, researchers can design molecules that address unmet medical needs more effectively than ever before. The continued exploration of this class of compounds holds promise for contributing significantly to future medical breakthroughs.

In conclusion, 1-benzyl-4-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-ylyl}pyrrolidin-2-one, identified by its CAS number 847396-45-6, represents a structurally complex and pharmacologically intriguing compound with potential applications in treating neurological disorders and other diseases. Its unique combination of functional groups makes it an attractive candidate for further research and development in pharmaceutical chemistry.